Cas no 1444616-24-3 (6-Bromo-1H-indazole-4-carbaldehyde)

• Product Name: 6-Bromo-1H-indazole-4-carbaldehyde
• CAS No: 1444616-24-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD25541456
• CID: 4700558
• PubChem ID: 97182217
• Update Time: 2025-10-28

6-Bromo-1H-indazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-indazole-4-carbaldehyde
• 3441AJ
• 6-bromo-1h-indazole-4-carboxaldehyde
• CS-0446559
• EN300-7947804
• SCHEMBL23107877
• Z1726145426
• F84173
• SB33654
• 1444616-24-3
• 6-Bromo-1H-indazole-4-carboxaldehyde, 97%
• DB-414619
• MFCD25541456

• MDL： MFCD25541456
• Inchi： 1S/C8H5BrN2O/c9-6-1-5(4-12)7-3-10-11-8(7)2-6/h1-4H,(H,10,11)
• InChI Key： OBCKXMAOBDIDOR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C2C=NNC=2C=1

Computed Properties

• Exact Mass: 223.95853g/mol
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Bromo-1H-indazole-4-carbaldehyde

6-Bromo-1H-indazole-4-carbaldehyde (CAS No. 1444616-24-3): A Comprehensive Overview

6-Bromo-1H-indazole-4-carbaldehyde, a compound with the CAS registry number 1444616-24-3, is a heterocyclic aromatic aldehyde that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indazole ring system, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, with a bromine substituent at the 6-position and an aldehyde group at the 4-position. The unique combination of these functional groups imparts 6-Bromo-1H-indazole-4-carbaldehyde with distinctive chemical and biological properties.

The synthesis of 6-Bromo-1H-indazole-4-carbaldehyde typically involves multi-step processes, often starting from indole derivatives or through the condensation of appropriate aldehydes with nitrogen-containing precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. For instance, researchers have employed transition metal catalysts to facilitate the formation of the indazole ring system under mild conditions, thereby streamlining the overall synthesis process.

From a chemical standpoint, 6-Bromo-1H-indazole-4-carbaldehyde exhibits interesting reactivity due to the electron-withdrawing effects of both the bromine atom and the aldehyde group. These groups influence the electronic properties of the molecule, making it a versatile building block for further chemical transformations. For example, the aldehyde group can undergo various condensation reactions, such as aldol reactions or Perkin reactions, to form more complex structures with potential applications in drug design.

Recent studies have highlighted the biological activity of 6-Bromo-1H-indazole-4-carbaldehyde, particularly its potential as an anti-tumor agent. In vitro experiments have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and apoptosis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in developing novel therapeutic agents for inflammatory diseases.

In terms of applications, 6-Bromo-1H-indazole-4-carbaldehyde serves as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, it has been used as a precursor for indazolyl-based kinase inhibitors, which are currently under investigation for their potential in treating various cancers and inflammatory disorders.

Looking ahead, ongoing research is focused on optimizing the synthesis of 6-Bromo-1H-indazole-4-carbaldehyde to improve scalability and reduce environmental impact. Moreover, efforts are being made to explore its interactions with biological targets at molecular levels using advanced techniques such as X-ray crystallography and computational modeling.

In conclusion, 6-Bromo-1H-indazole-4-carbaldehyde (CAS No. 1444616-24) is a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for advancing both fundamental research and applied sciences.